Cas no 1488273-23-9 (3-(oxolan-3-yloxy)propanoic acid)

• Product Name: 3-(oxolan-3-yloxy)propanoic acid
• CAS No: 1488273-23-9
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 6387735
• PubChem ID: 63559400
• Update Time: 2025-10-31

3-(oxolan-3-yloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-3-yloxy)propanoic acid
• 3-((Tetrahydrofuran-3-yl)oxy)propanoic acid
• AKOS012868376
• 1488273-23-9
• CS-0346109
• EN300-712992

• Inchi： 1S/C7H12O4/c8-7(9)2-4-11-6-1-3-10-5-6/h6H,1-5H2,(H,8,9)
• InChI Key： KZSSIKHHWCZPFY-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OCCC(=O)O

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-(oxolan-3-yloxy)propanoic acid

Introduction to 3-(oxolan-3-yloxy)propanoic acid (CAS No. 1488273-23-9)

3-(oxolan-3-yloxy)propanoic acid, identified by the chemical compound code CAS No. 1488273-23-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif consisting of an oxolane ring linked to a propanoic acid moiety through an ether oxygen, presents intriguing opportunities for molecular design and functionalization. The oxolane ring, a five-membered heterocyclic ether, contributes to the molecule's rigidity and potential for specific interactions with biological targets, while the carboxylic acid functionality offers versatility in further derivatization and salt formation.

The synthesis and application of 3-(oxolan-3-yloxy)propanoic acid have been explored in several cutting-edge research areas, particularly in the development of novel drug candidates and chiral auxiliaries. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its integration into complex chemical frameworks. The ability to introduce this scaffold into larger molecules has opened up possibilities for creating innovative therapeutic agents with tailored pharmacokinetic properties.

In the realm of medicinal chemistry, the structural features of 3-(oxolan-3-yloxy)propanoic acid make it a promising candidate for modulating biological pathways. The oxolane ring is known to exhibit favorable interactions with enzymes and receptors due to its rigid three-dimensional structure, which can be exploited to enhance binding affinity. Additionally, the presence of both hydrophilic and hydrophobic regions in the molecule allows for optimization of solubility and bioavailability, critical factors in drug development. Researchers have leveraged these properties to design molecules with potential applications in oncology, inflammation, and metabolic disorders.

One particularly noteworthy application of 3-(oxolan-3-yloxy)propanoic acid is its use as a building block in the synthesis of protease inhibitors. Proteases play crucial roles in various physiological processes, including signal transduction and viral replication, making them attractive targets for therapeutic intervention. The oxolane moiety can be strategically positioned within a drug molecule to mimic natural substrates or transition states, thereby inhibiting enzymatic activity effectively. Preliminary studies have demonstrated that derivatives of 3-(oxolan-3-yloxy)propanoic acid exhibit potent inhibitory effects against certain proteases, suggesting their potential as lead compounds for further development.

The role of CAS No. 1488273-23-9 in academic research has also been highlighted in publications focusing on green chemistry principles. The synthesis of this compound has been optimized using environmentally benign reactions, aligning with global efforts to minimize the ecological footprint of pharmaceutical manufacturing. For instance, catalytic methods have been employed to construct the oxolane ring efficiently while reducing waste generation. Such sustainable approaches not only enhance cost-effectiveness but also contribute to the broader adoption of eco-conscious practices in synthetic chemistry.

Furthermore, 3-(oxolan-3-yloxy)propanoic acid has found utility in materials science applications beyond traditional pharmaceuticals. Its unique structural configuration allows for the development of chiral ligands used in asymmetric catalysis, where enantioselective transformations are essential for producing optically active compounds. The compound's ability to stabilize specific transition metal centers has been explored in various catalytic cycles, leading to improved reaction outcomes and higher yields. This interdisciplinary relevance underscores the versatility of CAS No. 1488273-23-9 as a versatile chemical entity.

Recent computational studies have also shed light on the mechanistic aspects of reactions involving 3-(oxolan-3-yloxy)propanoic acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These insights have guided experimental efforts toward rational drug design, enabling researchers to fine-tune molecular properties for optimal efficacy and minimal side effects. The integration of computational methods with traditional synthetic approaches has accelerated progress in understanding how structural modifications influence biological activity.

The future prospects for 3-(oxolan-3-yloxy)propanoic acid are promising, with ongoing research aiming to expand its applications across multiple domains. Efforts are underway to develop novel derivatives with enhanced pharmacological profiles through structure-based drug design strategies. Additionally, exploring new synthetic pathways could further streamline production processes while maintaining high purity standards required for pharmaceutical use. As scientific knowledge advances, it is anticipated that CAS No. 1488273-23-9 will continue to play a pivotal role in innovation within both academia and industry.

In conclusion,3-(oxolan-3-yloxy)propanoic acid represents a fascinating compound with broad utility spanning pharmaceuticals and materials science. Its distinctive structural features offer numerous possibilities for functionalization and application development, CAS No. 1488273-23-9, highlighting its significance as a chemical intermediate or lead compound. With continued investigation into its properties, this molecule is poised to contribute significantly to scientific progress across various disciplines.